Cas no 1383658-09-0 (m-PEG10-amine)

• Product Name: m-PEG10-amine
• CAS No: 1383658-09-0
• MF: C₂₁H₄₅NO₁₀
• MW: 471.582708120346
• MDL: MFCD27977522
• CID: 2357619
• Update Time: 2025-10-18

m-PEG10-amine Chemical and Physical Properties

Names and Identifiers

• mPEG10-NH2
• mPEG10-amine
• BIPG1588
• 3,6,9,12,15,18,21,24,27,30-Decaoxahentriacontan-1-amine
• m-PEG10-amine

• MDL： MFCD27977522
• Inchi： 1S/C21H45NO10/c1-23-4-5-25-8-9-27-12-13-29-16-17-31-20-21-32-19-18-30-15-14-28-11-10-26-7-6-24-3-2-22/h2-22H2,1H3
• InChI Key： JVILNPVFPORAFH-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCN)CCOCCOCCOCCOCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 29
• Complexity: 329
• Topological Polar Surface Area: 118

Additional information on m-PEG10-amine

Comprehensive Overview of m-PEG10-amine (CAS No. 1383658-09-0): Properties, Applications, and Industry Trends

m-PEG10-amine (CAS No. 1383658-09-0) is a high-purity polyethylene glycol (PEG) derivative widely utilized in bioconjugation, drug delivery, and material science. This PEG-based amine features a 10-unit ethylene glycol spacer (PEG10) terminated with a reactive primary amine group, making it a versatile linker for covalent modifications. Its unique hydrophilic properties and low immunogenicity align with current demands for biocompatible materials in nanomedicine and targeted therapeutics.

The molecular structure of m-PEG10-amine (CAS No. 1383658-09-0) enables efficient water solubility and stealth effects, critical for enhancing the circulation half-life of conjugated drugs. Researchers increasingly leverage its amine-reactive nature for antibody-drug conjugates (ADCs) and peptide modifications, addressing trending topics like precision oncology and sustained-release formulations. Recent studies highlight its role in COVID-19 vaccine adjuvants, where PEGylation improves stability—a hotspot in biopharmaceutical innovation.

From a synthetic perspective, m-PEG10-amine (CAS No. 1383658-09-0) is synthesized under GMP-grade conditions to ensure batch-to-batch consistency, a key concern for FDA-approved therapeutics. Its monodispersity (>95%) distinguishes it from polydisperse PEGs, meeting stringent requirements for diagnostic assays and in vivo imaging. Analytical techniques like HPLC and mass spectrometry validate its purity, reflecting industry shifts toward quality-by-design (QbD) principles.

Emerging applications of m-PEG10-amine include hydrogel crosslinking for 3D bioprinting and tissue engineering—areas gaining traction in regenerative medicine. Its non-fouling properties also make it ideal for biosensor coatings, reducing nonspecific binding in point-of-care diagnostics. These innovations respond to growing searches for multifunctional biomaterials and personalized medical devices.

Market trends indicate rising demand for custom PEG derivatives, driven by RNA therapeutics and gene editing technologies. Suppliers now offer click chemistry-ready variants of m-PEG10-amine, catering to bioorthogonal labeling needs in single-cell analysis. Environmental considerations also prompt development of biodegradable PEG alternatives, though m-PEG10-amine remains preferred for its proven safety profile in FDA-cleared products.

For researchers sourcing m-PEG10-amine (CAS No. 1383658-09-0), critical parameters include end-group functionality, molecular weight distribution, and residual solvent levels. Storage recommendations (-20°C under argon) and lyophilization options are frequently searched topics, emphasizing practical handling concerns. Leading manufacturers provide technical datasheets with NMR and FTIR spectra to facilitate compliance with ISO 13485 standards.

In conclusion, m-PEG10-amine exemplifies how PEGylation chemistry continues to evolve alongside biotech breakthroughs. Its adaptability across drug formulation, diagnostics, and biomaterials ensures relevance in answering today’s challenges—from theranostic nanoparticles to wearable health monitors. As the industry prioritizes scalable synthesis and green chemistry, this compound remains a cornerstone for interdisciplinary innovation.